Cas no 1516651-41-4 (1H-Pyrazol-5-amine, 3-methyl-1-(2-methylpropyl)-4-phenyl-)

1H-Pyrazol-5-amine, 3-methyl-1-(2-methylpropyl)-4-phenyl-, is a pyrazole-based amine derivative with a substituted phenyl group, offering versatility in synthetic chemistry applications. Its structure features a 3-methyl and 1-(2-methylpropyl) substitution pattern, which enhances steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the phenyl group contributes to potential π-π interactions, improving binding affinity in target molecules. This compound is particularly useful in the development of heterocyclic scaffolds for bioactive compounds, owing to its stability and reactivity. Its well-defined molecular architecture allows for precise modifications, facilitating its use in drug discovery and material science.

1H-Pyrazol-5-amine, 3-methyl-1-(2-methylpropyl)-4-phenyl- structure

1516651-41-4 structure

Product Name:1H-Pyrazol-5-amine, 3-methyl-1-(2-methylpropyl)-4-phenyl-

CAS No:1516651-41-4

MF:C₁₄H₁₉N₃

MW:229.320762872696

CID:6388418

PubChem ID:66430919

Update Time:2025-05-19

1H-Pyrazol-5-amine, 3-methyl-1-(2-methylpropyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazol-5-amine, 3-methyl-1-(2-methylpropyl)-4-phenyl-
- 2-isobutyl-5-methyl-4-phenyl-pyrazol-3-amine
- 3-methyl-1-(2-methylpropyl)-4-phenyl-1H-pyrazol-5-amine
- AKOS015776074
- 1516651-41-4
- EN300-7436403
- 5-methyl-2-(2-methylpropyl)-4-phenylpyrazol-3-amine
- Inchi： 1S/C14H19N3/c1-10(2)9-17-14(15)13(11(3)16-17)12-7-5-4-6-8-12/h4-8,10H,9,15H2,1-3H3
- InChI Key： RKTIDSAYPGTWTK-UHFFFAOYSA-N
- SMILES： N1(CC(C)C)C(N)=C(C2=CC=CC=C2)C(C)=N1

Computed Properties

Exact Mass: 229.157897619g/mol
Monoisotopic Mass: 229.157897619g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 43.8Å²

Experimental Properties

Density: 1.08±0.1 g/cm3(Predicted)
Boiling Point: 360.1±30.0 °C(Predicted)
pka: 4.24±0.10(Predicted)

1H-Pyrazol-5-amine, 3-methyl-1-(2-methylpropyl)-4-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7436403-0.05g	3-methyl-1-(2-methylpropyl)-4-phenyl-1H-pyrazol-5-amine	1516651-41-4	95.0%	0.05g	$212.0	2025-03-11
Enamine	EN300-7436403-0.1g	3-methyl-1-(2-methylpropyl)-4-phenyl-1H-pyrazol-5-amine	1516651-41-4	95.0%	0.1g	$317.0	2025-03-11
Enamine	EN300-7436403-0.25g	3-methyl-1-(2-methylpropyl)-4-phenyl-1H-pyrazol-5-amine	1516651-41-4	95.0%	0.25g	$452.0	2025-03-11
Enamine	EN300-7436403-0.5g	3-methyl-1-(2-methylpropyl)-4-phenyl-1H-pyrazol-5-amine	1516651-41-4	95.0%	0.5g	$713.0	2025-03-11
Enamine	EN300-7436403-1.0g	3-methyl-1-(2-methylpropyl)-4-phenyl-1H-pyrazol-5-amine	1516651-41-4	95.0%	1.0g	$914.0	2025-03-11
Enamine	EN300-7436403-2.5g	3-methyl-1-(2-methylpropyl)-4-phenyl-1H-pyrazol-5-amine	1516651-41-4	95.0%	2.5g	$1791.0	2025-03-11
Enamine	EN300-7436403-5.0g	3-methyl-1-(2-methylpropyl)-4-phenyl-1H-pyrazol-5-amine	1516651-41-4	95.0%	5.0g	$2650.0	2025-03-11
Enamine	EN300-7436403-10.0g	3-methyl-1-(2-methylpropyl)-4-phenyl-1H-pyrazol-5-amine	1516651-41-4	95.0%	10.0g	$3929.0	2025-03-11
1PlusChem	1P028LOB-50mg	3-methyl-1-(2-methylpropyl)-4-phenyl-1H-pyrazol-5-amine	1516651-41-4	95%	50mg	$315.00	2024-06-20
1PlusChem	1P028LOB-100mg	3-methyl-1-(2-methylpropyl)-4-phenyl-1H-pyrazol-5-amine	1516651-41-4	95%	100mg	$454.00	2024-06-20

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Additional information on 1H-Pyrazol-5-amine, 3-methyl-1-(2-methylpropyl)-4-phenyl-

Comprehensive Overview of 1H-Pyrazol-5-amine, 3-methyl-1-(2-methylpropyl)-4-phenyl- (CAS No. 1516651-41-4)

The compound 1H-Pyrazol-5-amine, 3-methyl-1-(2-methylpropyl)-4-phenyl- (CAS No. 1516651-41-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with methyl, isobutyl, and phenyl groups, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its resemblance to other pyrazole derivatives known for their therapeutic properties.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazol-5-amine has surged due to their versatility in medicinal chemistry. The compound’s CAS No. 1516651-41-4 is frequently searched in academic and industrial databases, reflecting its relevance in developing small-molecule inhibitors and kinase modulators. Its structural features align with current trends in targeting protein-protein interactions and enzyme inhibition, which are hot topics in oncology and inflammation research.

One of the key advantages of 3-methyl-1-(2-methylpropyl)-4-phenyl-1H-Pyrazol-5-amine is its synthetic accessibility. Modern green chemistry protocols emphasize efficient and sustainable methods for producing such intermediates, reducing environmental impact. This aligns with the growing focus on sustainable drug development and green synthesis, which are highly searched terms in scientific literature and patent filings.

The compound’s phenyl-substituted pyrazole moiety is particularly noteworthy. Similar structures have been explored for their antimicrobial and antioxidant activities, making this derivative a candidate for further bioactivity studies. Researchers are also investigating its potential in central nervous system (CNS) drug design, as pyrazole analogs have shown promise in modulating neurotransmitter receptors.

From a commercial perspective, CAS No. 1516651-41-4 is listed in catalogs of leading chemical suppliers, highlighting its industrial importance. Its applications extend beyond pharmaceuticals to include material science, where it may serve as a building block for functional polymers or ligands in catalysis. These interdisciplinary applications contribute to its high search volume in academic and industrial databases.

In summary, 1H-Pyrazol-5-amine, 3-methyl-1-(2-methylpropyl)-4-phenyl- represents a versatile and research-driven compound with broad potential. Its structural uniqueness and alignment with current scientific trends ensure its continued relevance in drug discovery, agrochemical innovation, and advanced material development. As interest in heterocyclic chemistry grows, this compound is poised to remain a focal point in both academic and industrial research.